Cas no 1503627-23-3 (2-(5-methyl-1,2-oxazol-3-yl)ethanimidamide)

• Product Name: 2-(5-methyl-1,2-oxazol-3-yl)ethanimidamide
• CAS No: 1503627-23-3
• MF: C₆H₉N₃O
• MW: 139.155160665512
• CID: 5998143
• PubChem ID: 83676171
• Update Time: 2025-09-28

2-(5-methyl-1,2-oxazol-3-yl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-methyl-1,2-oxazol-3-yl)ethanimidamide
• EN300-1815839
• 1503627-23-3

• Inchi： 1S/C6H9N3O/c1-4-2-5(9-10-4)3-6(7)8/h2H,3H2,1H3,(H3,7,8)
• InChI Key： XJRQGIIPGHAKHQ-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(CC(=N)N)=N1

Computed Properties

• Exact Mass: 139.074561919g/mol
• Monoisotopic Mass: 139.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 75.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 2-(5-methyl-1,2-oxazol-3-yl)ethanimidamide

Compound 1503627-23-3: 2-(5-Methyl-1,2-Oxazol-3-Yl)Ethanimidamide

The compound with CAS No. 1503627-23-3, commonly referred to as 2-(5-methyl-1,2-oxazol-3-yl)ethanimidamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an oxazole ring with an ethanimidamide functional group, making it a versatile molecule with potential applications in drug discovery and material science.

The oxazole ring system is a five-membered heterocycle containing one oxygen and one nitrogen atom. In this compound, the oxazole ring is substituted at the 5-position with a methyl group and at the 3-position with an ethanimidamide group. The ethanimidamide moiety introduces additional reactivity and bioavailability to the molecule, making it a promising candidate for various chemical transformations and biological assays.

Recent studies have highlighted the potential of ethanimidamide-containing compounds in modulating enzyme activity and receptor binding. For instance, researchers have demonstrated that the presence of the ethanimidamide group can enhance the affinity of the molecule for certain protein targets, thereby increasing its efficacy as a therapeutic agent. This has led to increased interest in exploring the pharmacokinetic properties of compound 1503627-23-3 in preclinical models.

In terms of synthesis, compound 1503627-23-3 can be prepared via a multi-step process involving nucleophilic substitution and condensation reactions. The key intermediates include an appropriately substituted oxazole derivative and an amide precursor, which are combined under specific reaction conditions to yield the final product. The synthesis pathway has been optimized to ensure high yields and purity, making it suitable for large-scale production.

The structural uniqueness of compound 1503627-23-3 also lends itself to applications in materials science. For example, the molecule's ability to form hydrogen bonds and its planar geometry make it a potential candidate for use in organic electronics or as a building block for supramolecular assemblies. Researchers are currently investigating its properties in these areas to explore its full potential.

In conclusion, CAS No. 1503627-23-3 (compound name: 2-(5-methyl-1,2-Oxazol-3-Yl)Ethanimidamide) represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic methodologies and biological evaluations, positions it as a valuable tool for future research and development efforts.